Cas no 1986550-08-6 (1-[5-(pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide)

• Product Name: 1-[5-(pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide
• CAS No: 1986550-08-6
• MF: C₁₃H₁₆N₆O₃S
• MW: 336.369540214539
• CID: 5266915
• Update Time: 2025-10-18

1-[5-(pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[5-(pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide
• 1-(5-pyrrolidin-1-ylsulfonylpyridin-2-yl)imidazole-4-carbohydrazide
• 1-[5-(pyrrolidine-1-sulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide
• 1H-Imidazole-4-carboxylic acid, 1-[5-(1-pyrrolidinylsulfonyl)-2-pyridinyl]-, hydrazide

• Inchi： 1S/C13H16N6O3S/c14-17-13(20)11-8-18(9-16-11)12-4-3-10(7-15-12)23(21,22)19-5-1-2-6-19/h3-4,7-9H,1-2,5-6,14H2,(H,17,20)
• InChI Key： RALQEKSBVNRNJJ-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)N1C=NC(C(NN)=O)=C1)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 530
• XLogP3: -0.6
• Topological Polar Surface Area: 132

Additional information on 1-[5-(pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide

1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide (CAS No. 1986550-08-6): A Comprehensive Overview

1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide (CAS No. 1986550-08-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in the treatment of various diseases.

The chemical structure of 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide consists of a pyrrolidine sulfone moiety attached to a pyridine ring, which is further linked to an imidazole carbohydrazide group. This intricate arrangement of functional groups endows the compound with a diverse range of biological properties, making it a promising candidate for drug development.

Recent research has focused on the pharmacological activities of 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide has shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide have also been investigated. Preliminary studies indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

The safety profile of 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide is another critical aspect that has been explored. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the continued evaluation of this compound in clinical settings.

In conclusion, 1-[5-(Pyrrolidin-1-ylsulfonyl)pyridin-2-yl]-1H-imidazole-4-carbohydrazide (CAS No. 1986550-08-6) represents a promising lead compound in the development of novel therapeutic agents for the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.